Cas no 869077-13-4 ((2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one
• CAS No: 869077-13-4
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 5989331
• PubChem ID: 7243180
• Update Time: 2025-05-28

(2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one
• (2Z)-2-benzylidene-7-[(dimethylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one
• 3(2H)-Benzofuranone, 7-[(dimethylamino)methyl]-6-hydroxy-2-(phenylmethylene)-
• (2Z)-7-[(dimethylamino)methyl]-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one
• (2Z)-2-benzylidene-7-[(dimethylamino)methyl]-6-hydroxy-1-benzofuran-3-one
• HMS1655G02
• AKOS002249501
• F1860-0244
• 869077-13-4
• (Z)-2-benzylidene-7-((dimethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one

• Inchi： 1S/C18H17NO3/c1-19(2)11-14-15(20)9-8-13-17(21)16(22-18(13)14)10-12-6-4-3-5-7-12/h3-10,20H,11H2,1-2H3
• InChI Key： PVDKSIRMHFOVCC-UHFFFAOYSA-N
• SMILES： O1C2=C(CN(C)C)C(O)=CC=C2C(=O)C1=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 493.8±45.0 °C(Predicted)
• pka: 5.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-13-4)

The compound (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one, with the CAS number 869077-13-4, is a structurally unique molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a benzofuran core with a phenylmethylidene group and a dimethylamino substituent. This combination of functional groups makes it a versatile candidate for various applications, particularly in drug discovery and material science.

One of the most intriguing aspects of this compound is its potential role in medicinal chemistry. Researchers have explored its derivatives for their biological activity, particularly in targeting specific enzymes or receptors. The presence of the hydroxy and dimethylamino groups suggests potential interactions with biological systems, making it a subject of ongoing studies. For instance, similar compounds have been investigated for their anti-inflammatory and antioxidant properties, which are highly relevant in today's health-conscious society.

In addition to its pharmaceutical potential, 869077-13-4 has also been studied for its photophysical properties. The benzofuran moiety, in particular, is known for its fluorescence, which could be leveraged in optical materials or sensing applications. This aligns with the growing demand for advanced materials in renewable energy and environmental monitoring, topics that are currently trending in scientific and industrial circles.

The synthesis of (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the benzofuran ring and the introduction of the phenylmethylidene group. These synthetic routes are of interest to chemists seeking to develop green chemistry methodologies, as the demand for sustainable synthesis continues to rise.

From a commercial perspective, the compound's CAS number 869077-13-4 serves as a unique identifier, ensuring accurate tracking and regulation in global markets. Its niche applications mean that it is often sourced by specialized chemical suppliers and research institutions. For those searching for this compound, understanding its structure-activity relationship (SAR) is crucial, as even minor modifications can significantly alter its properties.

Given the increasing interest in personalized medicine and targeted therapies, compounds like 869077-13-4 are likely to remain in the spotlight. Its unique structure offers a template for designing new molecules with tailored functionalities. Moreover, the integration of computational chemistry tools has accelerated the exploration of its potential, enabling researchers to predict its behavior and optimize its performance.

In conclusion, (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-13-4) represents a fascinating area of study at the intersection of chemistry and biology. Its multifaceted applications, from drug development to material science, underscore its importance in modern research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.